11-Methoxyuncarine C
Overview
Description
11-Methoxyuncarine C is an organic compound used for research related to life sciences . It is also known by other names such as Tetraphylline oxindole-B .
Molecular Structure Analysis
The molecular formula of 11-Methoxyuncarine C is C22H26N2O5 . The IUPAC name is methyl 6’-methoxy-1-methyl-2’-oxospiro [1,4 a ,5,5 a ,7,8,10,10 a -octahydropyrano [3,4-f]indolizine-6,3’-1 H -indole]-4-carboxylate . The InChI and Canonical SMILES representations provide more detailed structural information .Physical And Chemical Properties Analysis
The molecular weight of 11-Methoxyuncarine C is 398.5 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 6 . The compound has a rotatable bond count of 3 . The exact mass and monoisotopic mass are 398.18417193 g/mol . The topological polar surface area is 77.1 Ų . The heavy atom count is 29 .Scientific Research Applications
Pharmacological Research
11-Methoxyuncarine C: has shown promise in pharmacological studies due to its potential therapeutic properties. It exhibits antioxidant activity , which could be beneficial in combating oxidative stress-related diseases . Additionally, its anti-inflammatory activity suggests it may be effective in treating inflammatory conditions .
Neuroprotective Agent
Research indicates that Caboxine A could serve as a neuroprotective agent. Its chemical properties may allow it to protect nerve cells against damage from neurodegenerative diseases or injury .
Cancer Research
The compound’s ability to modulate cellular processes makes it a candidate for cancer research. It may inhibit the growth of certain cancer cells or enhance the efficacy of existing chemotherapy agents .
Molecular Biology Studies
In molecular biology, 11-Methoxyuncarine C can be used to study cell signaling pathways and gene expression. Its impact on various cellular mechanisms can provide insights into cell function and regulation .
Chemical Synthesis
Caboxine A: is a valuable compound in chemical synthesis. Its complex molecular structure can be utilized to synthesize new compounds with potential biological activities .
Toxicology Studies
Due to the limited data on its toxicity, 11-Methoxyuncarine C is an important subject for toxicological studies. Understanding its safety profile is crucial for its potential therapeutic use .
Mechanism of Action
Target of Action
This compound is a useful organic compound for research related to life sciences .
Biochemical Pathways
It is known that this compound is an alkaloid isolated from Uncaria rhynchophylla , but the downstream effects of its action on biochemical pathways require further investigation.
properties
IUPAC Name |
methyl 6'-methoxy-1-methyl-2'-oxospiro[1,4a,5,5a,7,8,10,10a-octahydropyrano[3,4-f]indolizine-6,3'-1H-indole]-4-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O5/c1-12-15-10-24-7-6-22(17-5-4-13(27-2)8-18(17)23-21(22)26)19(24)9-14(15)16(11-29-12)20(25)28-3/h4-5,8,11-12,14-15,19H,6-7,9-10H2,1-3H3,(H,23,26) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SRKHGHLMEDVZRX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1C2CN3CCC4(C3CC2C(=CO1)C(=O)OC)C5=C(C=C(C=C5)OC)NC4=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O5 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
11-Methoxyuncarine C | |
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